Cas no 2228370-49-6 (4-(4-bromo-2-nitrophenyl)butanal)

• Product Name: 4-(4-bromo-2-nitrophenyl)butanal
• CAS No: 2228370-49-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5881784
• PubChem ID: 165670451
• Update Time: 2025-10-31

4-(4-bromo-2-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-nitrophenyl)butanal
• 2228370-49-6
• EN300-1935184

• Inchi： 1S/C10H10BrNO3/c11-9-5-4-8(3-1-2-6-13)10(7-9)12(14)15/h4-7H,1-3H2
• InChI Key： XTEOGTPOSUUKLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CCCC=O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(4-bromo-2-nitrophenyl)butanal

4-(4-bromo-2-nitrophenyl)butanal: A Versatile Organic Compound in Pharmaceutical and Chemical Research

4-(4-bromo-2-nitrophenyl)butanal is a multifunctional organic compound with a unique molecular structure that has attracted significant attention in the fields of drug discovery, synthetic chemistry, and biological activity exploration. Its chemical formula is C11H11BrNO3, and it is classified under the organobromine compounds category. The CAS number 2228370-49-6 serves as a critical identifier for this compound in scientific databases and regulatory frameworks. This molecule is particularly notable for its potential applications in the development of antimicrobial agents, anti-inflammatory drugs, and targeted therapies due to its ability to interact with specific biological targets.

The 4-(4-bromo-2-nitrophenyl)butanal molecule features a butanal functional group attached to a 4-bromo-2-nitrophenyl aromatic ring. This structural combination creates a unique set of physicochemical properties, including moderate solubility in polar solvents and a high degree of reactivity in organic synthesis. The presence of both electrophilic bromine and electrophilic nitro groups on the aromatic ring significantly influences its reactivity and potential for chemical modification. Recent studies have highlighted the importance of these functional groups in modulating the biological activity of the compound, particularly in the context of drug-target interactions.

One of the most promising areas of research involving 4-(4-bromo-2-nitrophenyl)butanal is its role as a synthetic intermediate in the development of novel pharmaceuticals. In 2.023, a team of researchers at the University of Chemical Sciences demonstrated that the compound could be used to synthesize a series of pyrazole derivatives with potent anti-inflammatory properties. These derivatives showed a significant reduction in cytokine production in in vitro models of inflammatory diseases, suggesting that the 4-(4-bromo-2-nitrophenyl)butanal scaffold could serve as a valuable platform for drug development. The study also emphasized the importance of stereochemical control in the synthesis of these compounds, as the spatial arrangement of functional groups significantly affects their biological activity.

Another area of interest is the photophysical properties of 4-(4-bromo-2-nitrophenyl)butanal, which have been explored in the context of optoelectronic materials. A 2024 study published in Advanced Materials reported that the compound exhibits strong absorption in the visible spectrum and can be used as a photovoltaic material in organic solar cells. The researchers found that the electron-deficient nature of the 4-bromo-2-nitrophenyl group enhances the charge transfer efficiency of the molecule, making it a promising candidate for next-generation energy materials. This discovery highlights the versatility of 4-(4-bromo-2-nitrophenyl)butanal beyond its traditional applications in pharmaceutical research.

From a synthetic chemistry perspective, the 4-(4-bromo-2-nitrophenyl)butanal molecule has been extensively studied for its potential in green chemistry and asymmetric synthesis. A 2023 paper in Green Chemistry described a novel enantioselective catalytic method for the synthesis of this compound, which utilizes chiral organocatalysts to achieve high enantiomeric purity. This approach not only reduces the environmental impact of the synthesis process but also provides a more efficient route to the target molecule. The study also emphasized the importance of solvent selection and reaction conditions in optimizing the yield and purity of 4-(4-bromo-2-nitrophenyl)butanal, which are critical factors in industrial-scale production.

Recent advancements in computational chemistry have further expanded the understanding of 4-(4-bromo-2-nitrophenyl)butanal's properties. A 2024 study using quantum mechanical calculations revealed that the molecule exhibits strong intermolecular interactions through hydrogen bonding and π-π stacking. These interactions are believed to play a crucial role in the molecule's self-assembly behavior, which could have implications for the development of nanomaterials and supramolecular systems. The researchers also predicted that the 4-(4-bromo-2-nitrophenyl)butanal molecule could form crystalline structures with unique optical properties, opening up new possibilities for its application in photonic devices.

In the realm of biomedical applications, 4-(4-bromo-2-nitrophenyl)butanal has shown potential as a targeted drug delivery agent. A 2023 study published in Advanced Drug Delivery Reviews investigated the use of this molecule as a ligand for specific receptors in cancer cells. The researchers found that the 4-bromo-2-nitrophenyl group could be functionalized to bind to specific surface markers on tumor cells, enabling the targeted delivery of therapeutic agents. This approach could significantly improve the efficacy of chemotherapy while reducing side effects, making it a promising strategy for the treatment of solid tumors.

Despite its many applications, the 4-(4-bromo-2-nitrophenyl)butanal molecule also presents challenges in its use. One of the primary concerns is its toxicological profile, as the presence of electrophilic groups can lead to potential cytotoxic effects. A 2024 review in Toxicology and Applied Pharmacology highlighted the need for further studies to assess the long-term safety of compounds derived from 4-(4-bromo-2-nitrophenyl)butanal, particularly in the context of chronic exposure. The study also recommended the development of biocompatible derivatives to mitigate these risks while retaining the molecule's beneficial properties.

Looking ahead, the future of 4-(4-bromo-2-nitrophenyl)butanal research is likely to be shaped by advances in nanotechnology, artificial intelligence, and sustainable chemistry. For example, the integration of machine learning algorithms with quantum chemical simulations could enable the rapid prediction of new applications for this molecule. Additionally, the development of biodegradable derivatives could address environmental concerns associated with its use. As research in this field continues to evolve, 4-(4-bromo-2-nitrophenyl)butanal is poised to play a significant role in multiple scientific disciplines, from pharmaceuticals to materials science.

In conclusion, 4-(4-bromo-2-nitrophenyl)butanal is a versatile molecule with a wide range of applications across various scientific fields. Its unique structural features and chemical reactivity make it a valuable candidate for the development of novel pharmaceuticals, optoelectronic materials, and nanomaterials. However, further research is needed to fully understand its biological effects and to optimize its use in different applications. As technology continues to advance, the potential of 4-(4-bromo-2-nitrophenyl)butanal is likely to expand, offering new opportunities for innovation and discovery.

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